Cas no 78543-06-3 (Propanedioic acid, 2-(3-fluoro-4-nitrophenyl)-2-methyl-,1,3-diethyl ester)

• Product Name: Propanedioic acid, 2-(3-fluoro-4-nitrophenyl)-2-methyl-,1,3-diethyl ester
• CAS No: 78543-06-3
• MF: C₁₄H₁₆FNO₆
• MW: 313.278347969055
• CID: 581439
• PubChem ID: 4263864
• Update Time: 2025-04-19

Propanedioic acid, 2-(3-fluoro-4-nitrophenyl)-2-methyl-,1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, 2-(3-fluoro-4-nitrophenyl)-2-methyl-,1,3-diethyl ester
• diethyl (3-fluoro-4-nitrophenyl)methylmalonate
• diethyl 2-[(3-fluoro-4-nitrophenyl)methyl]propanedioate
• Diethyl 2-(3-fluoro-4-nitrophenyl)-2-methylmalonate
• Diethyl 2-(3-fluoro-4-nitrophenyl)-2-methylpropanedioate
• VHMVOAWAZZEEPH-UHFFFAOYSA-N
• 1,3-diethyl 2-(3-fluoro-4-nitrophenyl)-2-methylpropanedioate
• AKOS005104476
• NS00058471
• Diethyl(3-fluoro-4-nitrophenyl)methylmalonate
• diethyl (3-fluoro-4-nitrophenyl)(methyl)propanedioate
• diethyl(3-fluoro-4-nitrophenyl)(methyl)propanedioate
• SCHEMBL142930
• EINECS 278-942-9
• diethyl2-(3-fluoro-4-nitrophenyl)-2-methylmalonate
• 78543-06-3
• 9T-0043
• DTXSID50999834
• Diethyl-2 (3-fluoro-4-nitrophenyl)-2-methylmalonate

• Inchi： 1S/C14H16FNO6/c1-4-21-12(17)14(3,13(18)22-5-2)9-6-7-11(16(19)20)10(15)8-9/h6-8H,4-5H2,1-3H3
• InChI Key： VHMVOAWAZZEEPH-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(C(=O)OCC)(C(=O)OCC)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 313.09616539g/mol
• Monoisotopic Mass: 313.09616539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 98.4Ų

Experimental Properties

• Density: 1.277±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.056 g/l) (25 º C),